3,5-dimethoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide
• InChI: InChI=1S/C26H23NO6/c1-15-22-10-7-18(27-26(29)17-11-20(31-3)14-21(12-17)32-4)13-23(22)33-25(15)24(28)16-5-8-19(30-2)9-6-16/h5-14H,1-4H3,(H,27,29)
• InChI Key: PRRHSAWUXAUYIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)C(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C26H23NO6
• Molecular Weight: 445.5 g/mol

Description

3,5-Dimethoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide (3,5-DM-NMB) is a synthetic compound that has been studied for its potential applications in scientific research. It is a derivative of benzamide, a type of aromatic amide that is often used as an intermediate for the synthesis of other compounds. 3,5-DM-NMB has been studied for its ability to act as a ligand for certain proteins, as well as its potential to be used in drug design.

Mechanism of Action

The mechanism of action of 3,5-dimethoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide is not yet fully understood. However, it is believed to act as an agonist of the estrogen receptor alpha (ERα). This means that it binds to the ERα and activates its activity, resulting in the modulation of certain cellular processes. In addition, this compound has been shown to inhibit the growth of certain cancer cell lines by blocking the activity of certain key enzymes involved in cell division. Finally, this compound has been shown to reduce the accumulation of amyloid-beta peptide in the brain, suggesting that it may have a neuroprotective effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to modulate the activity of certain enzymes and proteins, such as the estrogen receptor alpha (ERα). In addition, it has been shown to inhibit the growth of certain cancer cell lines and reduce the accumulation of amyloid-beta peptide in the brain. These effects suggest that this compound may have potential applications in the treatment of cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The main advantage of 3,5-dimethoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide for lab experiments is that it is relatively easy to synthesize in a laboratory setting. In addition, it has been shown to act as a ligand for certain proteins, making it a potential target for drug design. However, the mechanism of action of this compound is not yet fully understood, so further research is needed to better understand its effects.

Future Directions

The potential future directions for 3,5-dimethoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide include further research into its mechanism of action, as well as its potential applications in the treatment of cancer and neurodegenerative diseases. In addition, further research into its ability to act as a ligand for certain proteins could lead to the development of new drugs that target these proteins. Finally, further research into its potential use in drug design could lead to the development of new compounds that modulate the activity of certain proteins.

Synthesis Methods

3,5-dimethoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide can be synthesized from 4-methoxybenzoyl chloride and 3-methyl-1-benzofuran-6-yl benzamide (MBB). The synthesis of this compound begins with the reaction of 4-methoxybenzoyl chloride and MBB in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction produces an intermediate, this compound, which is then reacted with an acid, such as hydrochloric acid, to form this compound. This synthesis method is relatively straightforward and can be used to produce this compound in a laboratory setting.

Scientific Research Applications

3,5-dimethoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide has been studied for its potential applications in scientific research. It has been shown to act as a ligand for certain proteins, such as the estrogen receptor alpha (ERα). This makes it a potential target for drug design, as it could be used to modulate the activity of ERα. In addition, this compound has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cell lines. Finally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases, as it has been shown to reduce the accumulation of amyloid-beta peptide in the brain.